1-[(4-methoxy-3-methylphenyl)sulfonyl]-N-(2-phenylethyl)-3-piperidinecarboxamide

• IUPAC Name: 1-(4-methoxy-3-methylphenyl)sulfonyl-N-(2-phenylethyl)piperidine-3-carboxamide
• InChI: InChI=1S/C22H28N2O4S/c1-17-15-20(10-11-21(17)28-2)29(26,27)24-14-6-9-19(16-24)22(25)23-13-12-18-7-4-3-5-8-18/h3-5,7-8,10-11,15,19H,6,9,12-14,16H2,1-2H3,(H,23,25)
• InChI Key: IEKUMBKPYAGURF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)S(=O)(=O)N2CCCC(C2)C(=O)NCCC3=CC=CC=C3)OC
• Molecular Formula: C22H28N2O4S
• Molecular Weight: 416.5 g/mol

Description

1-[(4-methoxy-3-methylphenyl)sulfonyl]-N-(2-phenylethyl)-3-piperidinecarboxamide, also known as SNC80, is a selective agonist of the delta opioid receptor. It was first synthesized in 1994 by researchers at the University of North Carolina at Chapel Hill. Since its discovery, SNC80 has been widely studied for its potential use in treating pain and addiction.

Mechanism of Action

1-[(4-methoxy-3-methylphenyl)sulfonyl]-N-(2-phenylethyl)-3-piperidinecarboxamide acts as a selective agonist of the delta opioid receptor, which is found primarily in the brain and spinal cord. Activation of the delta receptor by 1-[(4-methoxy-3-methylphenyl)sulfonyl]-N-(2-phenylethyl)-3-piperidinecarboxamide leads to a decrease in the activity of neurons that transmit pain signals, resulting in analgesia. 1-[(4-methoxy-3-methylphenyl)sulfonyl]-N-(2-phenylethyl)-3-piperidinecarboxamide also appears to have a modulatory effect on the reward pathways in the brain, which may contribute to its ability to reduce drug-seeking behavior.
Biochemical and Physiological Effects:
1-[(4-methoxy-3-methylphenyl)sulfonyl]-N-(2-phenylethyl)-3-piperidinecarboxamide has been shown to have a number of biochemical and physiological effects. In addition to its analgesic and anti-addictive effects, 1-[(4-methoxy-3-methylphenyl)sulfonyl]-N-(2-phenylethyl)-3-piperidinecarboxamide has been shown to have anti-inflammatory properties and to protect against ischemic injury in the heart and brain. 1-[(4-methoxy-3-methylphenyl)sulfonyl]-N-(2-phenylethyl)-3-piperidinecarboxamide has also been shown to modulate the immune response, suggesting that it may have potential in treating autoimmune disorders.

Advantages and Limitations for Lab Experiments

One advantage of 1-[(4-methoxy-3-methylphenyl)sulfonyl]-N-(2-phenylethyl)-3-piperidinecarboxamide is its high selectivity for the delta opioid receptor, which reduces the likelihood of off-target effects. 1-[(4-methoxy-3-methylphenyl)sulfonyl]-N-(2-phenylethyl)-3-piperidinecarboxamide also has a longer half-life than traditional opioid analgesics, which may reduce the need for frequent dosing. However, 1-[(4-methoxy-3-methylphenyl)sulfonyl]-N-(2-phenylethyl)-3-piperidinecarboxamide has been shown to have some side effects, including sedation and respiratory depression, which may limit its use in certain contexts.

Future Directions

There are a number of potential future directions for research on 1-[(4-methoxy-3-methylphenyl)sulfonyl]-N-(2-phenylethyl)-3-piperidinecarboxamide. One area of interest is the development of novel analogs of 1-[(4-methoxy-3-methylphenyl)sulfonyl]-N-(2-phenylethyl)-3-piperidinecarboxamide with improved pharmacological properties. Another area of interest is the investigation of the mechanisms underlying 1-[(4-methoxy-3-methylphenyl)sulfonyl]-N-(2-phenylethyl)-3-piperidinecarboxamide's anti-inflammatory and neuroprotective effects. Finally, there is interest in exploring the potential use of 1-[(4-methoxy-3-methylphenyl)sulfonyl]-N-(2-phenylethyl)-3-piperidinecarboxamide in the treatment of other disorders, such as depression and anxiety.

Scientific Research Applications

1-[(4-methoxy-3-methylphenyl)sulfonyl]-N-(2-phenylethyl)-3-piperidinecarboxamide has been extensively studied for its potential use in treating pain and addiction. In animal studies, 1-[(4-methoxy-3-methylphenyl)sulfonyl]-N-(2-phenylethyl)-3-piperidinecarboxamide has been shown to be a potent analgesic, with greater efficacy and fewer side effects than traditional opioid analgesics. 1-[(4-methoxy-3-methylphenyl)sulfonyl]-N-(2-phenylethyl)-3-piperidinecarboxamide has also been shown to reduce drug-seeking behavior in animal models of addiction, suggesting that it may be a useful tool in treating substance abuse disorders.